Cas no 887595-78-0 (4-Bromo-2-fluoro-6-(hydrazinylmethyl)phenol)
4-Bromo-2-fluoro-6-(hydrazinylmethyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 887595-78-0
- EN300-1937654
- 4-Bromo-2-fluoro-6-(hydrazinylmethyl)phenol
- DTXSID901261618
-
- MDL: MFCD07786455
- Inchi: 1S/C7H8BrFN2O/c8-5-1-4(3-11-10)7(12)6(9)2-5/h1-2,11-12H,3,10H2
- InChI Key: VWXFXZBFHWYFKT-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=C(C=1)CNN)O)F
Computed Properties
- Exact Mass: 233.98040g/mol
- Monoisotopic Mass: 233.98040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 58.3Ų
4-Bromo-2-fluoro-6-(hydrazinylmethyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1937654-0.05g |
4-bromo-2-fluoro-6-(hydrazinylmethyl)phenol |
887595-78-0 | 0.05g |
$707.0 | 2023-09-17 | ||
| Enamine | EN300-1937654-0.1g |
4-bromo-2-fluoro-6-(hydrazinylmethyl)phenol |
887595-78-0 | 0.1g |
$741.0 | 2023-09-17 | ||
| Enamine | EN300-1937654-0.25g |
4-bromo-2-fluoro-6-(hydrazinylmethyl)phenol |
887595-78-0 | 0.25g |
$774.0 | 2023-09-17 | ||
| Enamine | EN300-1937654-0.5g |
4-bromo-2-fluoro-6-(hydrazinylmethyl)phenol |
887595-78-0 | 0.5g |
$809.0 | 2023-09-17 | ||
| Enamine | EN300-1937654-1.0g |
4-bromo-2-fluoro-6-(hydrazinylmethyl)phenol |
887595-78-0 | 1.0g |
$884.0 | 2023-07-10 | ||
| Enamine | EN300-1937654-2.5g |
4-bromo-2-fluoro-6-(hydrazinylmethyl)phenol |
887595-78-0 | 2.5g |
$1650.0 | 2023-09-17 | ||
| Enamine | EN300-1937654-5.0g |
4-bromo-2-fluoro-6-(hydrazinylmethyl)phenol |
887595-78-0 | 5.0g |
$2566.0 | 2023-07-10 | ||
| Enamine | EN300-1937654-10.0g |
4-bromo-2-fluoro-6-(hydrazinylmethyl)phenol |
887595-78-0 | 10.0g |
$3807.0 | 2023-07-10 | ||
| Enamine | EN300-1937654-1g |
4-bromo-2-fluoro-6-(hydrazinylmethyl)phenol |
887595-78-0 | 1g |
$842.0 | 2023-09-17 | ||
| Enamine | EN300-1937654-5g |
4-bromo-2-fluoro-6-(hydrazinylmethyl)phenol |
887595-78-0 | 5g |
$2443.0 | 2023-09-17 |
4-Bromo-2-fluoro-6-(hydrazinylmethyl)phenol Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 4-Bromo-2-fluoro-6-(hydrazinylmethyl)phenol
Professional Introduction to 4-Bromo-2-fluoro-6-(hydrazinylmethyl)phenol (CAS No. 887595-78-0)
4-Bromo-2-fluoro-6-(hydrazinylmethyl)phenol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique chemical structure, exhibits promising properties that make it a valuable candidate for further exploration in medicinal chemistry. The presence of both bromo and fluoro substituents, along with a hydrazinylmethyl group, contributes to its diverse reactivity and potential applications in the synthesis of novel therapeutic agents.
The chemical formula of this compound can be represented as C₆H₇BrFNO₂, and its molecular weight is approximately 225.03 g/mol. The compound's structure features a phenolic ring that is modified by bromine and fluorine atoms at the 4th and 2nd positions, respectively, while the 6th position is substituted with a hydrazinylmethyl group. This specific arrangement of functional groups enhances the compound's ability to participate in various chemical reactions, making it a versatile building block for drug discovery.
In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic properties. The incorporation of fluorine into drug molecules often leads to increased binding affinity and selectivity, which are critical factors in the design of effective pharmaceuticals. The compound 4-Bromo-2-fluoro-6-(hydrazinylmethyl)phenol is no exception and has been studied for its potential in developing new therapeutic interventions.
One of the most compelling aspects of this compound is its utility in the synthesis of bioactive molecules. The hydrazinylmethyl group provides a reactive site for further functionalization, allowing chemists to attach various pharmacophores and develop novel drug candidates. For instance, researchers have explored its use in creating kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The bromo substituent also facilitates cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.
Recent studies have highlighted the importance of fluorinated phenols in medicinal chemistry. These compounds have shown promise in inhibiting enzymes involved in pathogenic processes, making them attractive for therapeutic applications. Specifically, 4-Bromo-2-fluoro-6-(hydrazinylmethyl)phenol has been investigated for its potential role in modulating enzymes such as tyrosine kinases and phosphodiesterases. By targeting these enzymes, researchers aim to develop treatments for conditions like leukemia and cardiovascular diseases.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation of aromatic precursors followed by nucleophilic substitution reactions to introduce the hydrazinylmethyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance the efficiency of the synthesis process.
In terms of pharmacological activity, preliminary studies suggest that 4-Bromo-2-fluoro-6-(hydrazinylmethyl)phenol exhibits inhibitory effects on certain enzymes and may have anti-inflammatory properties. These findings are particularly intriguing given the increasing demand for alternative treatments for chronic inflammatory conditions. Further research is needed to fully elucidate its mechanism of action and potential therapeutic benefits.
The compound's structural features also make it an interesting candidate for developing imaging agents. Fluorinated compounds are widely used in positron emission tomography (PET) scans due to their ability to be incorporated into biomolecules without significantly altering their biological activity. By leveraging the reactivity of the hydrazinylmethyl group, researchers can create labeled probes that facilitate high-resolution imaging of biological processes.
From an industrial perspective, the production and application of 4-Bromo-2-fluoro-6-(hydrazinylmethyl)phenol require adherence to stringent quality control measures to ensure consistency and safety. Manufacturers must comply with regulatory guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations cover aspects such as raw material sourcing, synthesis methodologies, purification processes, and final product characterization.
The growing interest in this compound underscores the importance of continued research in synthetic organic chemistry and medicinal drug discovery. As new methodologies emerge, scientists will be able to explore more efficient ways to synthesize complex molecules like 4-Bromo-2-fluoro-6-(hydrazinylmethyl)phenol, leading to faster development cycles for novel therapeutics.
In conclusion, 4-Bromo-2-fluoro-6-(hydrazinylmethyl)phenol (CAS No. 887595-78-0) represents a significant advancement in pharmaceutical research due to its unique structural features and versatile reactivity. Its potential applications in drug development, imaging technologies, and industrial processes highlight its importance as a valuable chemical entity. As research progresses, we can expect further insights into its properties and applications, contributing to advancements in healthcare solutions worldwide.
887595-78-0 (4-Bromo-2-fluoro-6-(hydrazinylmethyl)phenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)